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Compound of Interest

Compound Name: Methyl 2,4-dibromobutyrate

Cat. No.: B1583245

Hazard Identification and Risk Assessment

Methyl 2,4-dibromobutyrate is a reactive chemical intermediate, notably used in the synthesis
of stereoisomers of azetidine-2-carboxylic acid derivatives.[1] Its chemical structure, featuring
two bromine atoms and an ester functional group, is the primary determinant of its hazard
profile. The carbon-bromine bonds are susceptible to nucleophilic attack, making the
compound a potential alkylating agent, while the ester can undergo hydrolysis.

Physical and Chemical Properties

A clear understanding of the compound's physical properties is the foundation of a thorough
risk assessment.

Property Value Source
CAS Number 70288-65-2

Molecular Formula CsHsBr20:2

Molecular Weight 259.92 g/mol

Form Solid

Density 1.840 g/mL at 20 °C [11[2]
Storage Temperature 2-8°C
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GHS Hazard Classification

The Globally Harmonized System (GHS) provides a clear summary of the inherent dangers.

Classification Code Description

Signal Word Warning

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.
Specific Target Organ Toxicity H335 May cause respiratory
(Single Exposure) irritation.

Storage Class 11 Combustible Solids.

The irritant properties are a direct consequence of its chemical reactivity. Upon contact with
moisture on the skin, eyes, or mucous membranes, it can slowly hydrolyze into brominated
butyric acid derivatives and methanol, causing irritation. Its classification as a combustible solid
necessitates careful management of ignition sources.

Risk Assessment Workflow

A systematic approach to risk assessment is non-negotiable before any experimental work
begins. The following workflow should be adapted to site-specific procedures and regulations.
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Risk Assessment Workflow

Review Safety Data Sheet (SDS)
and relevant literature

y

Identify Hazards
(Chemical, Physical, Procedural)

y

Evaluate Task-Specific Risks
(Scale, Duration, Temperature)

y

Define Control Measures
(Engineering, Administrative, PPE)

y

Develop Standard
Operating Procedure (SOP)

y

Proceed with Experiment
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PPE Selection Logic

Task Assessment

N

Handling Solid Compound?

High Splash Potential?

%s w (Solution)

Yes

N95 Dust Mask
Safety Goggles
Lab Coat, Gloves

Standard PPE:
Safety Goggles
Lab Coat, Gloves

Add Face Shield
(over goggles)
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Emergency Spill Response

box_node Spill Detected

Is spill large or
uncontrolled?

Don appropriate PPE.
Contain with inert material.

Activate Emergency
Response Team.
Evacuate Area.

Absorb and collect
into waste container.

Decontaminate area.

Report Incident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Methyl 2,4-dibromobutyrate safety and handling
precautions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583245#methyl-2-4-dibromobutyrate-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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